Cas no 102867-06-1 (1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester)

1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester structure

102867-06-1 structure

Product name:1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester

CAS No:102867-06-1

MF:C_₁₁H_₉F_₃O_₄

MW:262.181974172592

CID:1133850

PubChem ID:20245057

1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

- 1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester
- 102867-06-1
- Dimethyl 2-(trifluoromethyl)terephthalate
- SCHEMBL10861732
- Inchi： InChI=1S/C11H9F3O4/c1-17-9(15)6-3-4-7(10(16)18-2)8(5-6)11(12,13)14/h3-5H,1-2H3
- InChI Key： VFNKVFZDXKCZOM-UHFFFAOYSA-N
- SMILES： COC(=O)C1=CC(=C(C=C1)C(=O)OC)C(F)(F)F

Computed Properties

Exact Mass: 262.045293g/mol
Monoisotopic Mass: 262.045293g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 262.18g/mol
XLogP3: 2.5
Topological Polar Surface Area: 52.6Å²

1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A019150043-5g	Dimethyl 2-(trifluoromethyl)terephthalate	102867-06-1	95%	5g	$1969.80	2023-09-04
Alichem	A019150043-10g	Dimethyl 2-(trifluoromethyl)terephthalate	102867-06-1	95%	10g	$2840.80	2023-09-04
Ambeed	A662493-1g	Dimethyl 2-(trifluoromethyl)terephthalate	102867-06-1	95+%	1g	$793.0	2024-04-26
Alichem	A019150043-25g	Dimethyl 2-(trifluoromethyl)terephthalate	102867-06-1	95%	25g	$4924.50	2023-09-04

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

102867-06-1 (1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:102867-06-1)1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester

Purity:99%

Quantity:1g

Price ($):714.0